Cas no 2413899-56-4 (Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate
• CAS No: 2413899-56-4
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5675721
• PubChem ID: 165768565
• Update Time: 2025-06-11

Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate
• EN300-26666135
• 2413899-56-4
• Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate

• Inchi： 1S/C15H27NO4/c1-15(2,3)20-14(18)16-8-9-19-10-12(16)11-6-4-5-7-13(11)17/h11-13,17H,4-10H2,1-3H3
• InChI Key： CZHSFZKLIKSJOJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1CCCCC1O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate

Comprehensive Overview of Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate (CAS No. 2413899-56-4)

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate (CAS No. 2413899-56-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms such as 3-(2-hydroxycyclohexyl)morpholine tert-butyl ester, is a key building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science. The growing demand for high-purity intermediates and custom synthesis solutions has further highlighted the importance of this compound.

The molecular structure of Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate combines a morpholine ring with a hydroxycyclohexyl group, offering versatile reactivity. This makes it a valuable precursor for N-heterocyclic compounds, which are widely used in medicinal chemistry. Recent trends in green chemistry and sustainable synthesis have also spurred interest in optimizing its production processes to minimize environmental impact. Questions like "How to synthesize Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate?" or "What are the applications of CAS 2413899-56-4?" are frequently searched, reflecting its relevance in both academic and industrial settings.

From a technical perspective, the tert-butyl ester moiety in this compound enhances its stability, making it suitable for multi-step organic reactions. Its compatibility with catalytic hydrogenation and chiral resolution techniques has been documented in recent publications. Additionally, the hydroxycyclohexyl group introduces stereochemical complexity, which is critical for designing bioactive molecules. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, intermediates like CAS No. 2413899-56-4 are becoming indispensable for developing novel drug candidates.

Another area of interest is the compound's role in peptide mimetics and prodrug design. Its structural features allow for the creation of conformationally restricted analogs, which can improve drug efficacy and reduce side effects. Searches related to "morpholine derivatives in drug development" or "tert-butyl protection strategies" often lead to discussions about this compound. Furthermore, advancements in automated synthesis platforms and AI-driven retrosynthesis tools have streamlined its production, addressing the need for scalable and cost-effective manufacturing methods.

In conclusion, Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate (CAS No. 2413899-56-4) represents a critical intermediate with broad applications across multiple scientific disciplines. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in chemical literature. For researchers seeking high-quality reference standards or custom synthesis services, this compound offers a compelling case study in the intersection of chemistry and technology.